Cas no 946332-26-9 (N-(5-methyl-1,2-oxazol-3-yl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 946332-26-9
• MF: C₁₇H₁₄N₄O₅
• MW: 354.316863536835
• CID: 5504094
• Update Time: 2025-05-25

N-(5-methyl-1,2-oxazol-3-yl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,2-oxazol-3-yl)-1-[(3-nitrophenyl)methyl]-2-oxopyridine-3-carboxamide
• N-(5-methyl-1,2-oxazol-3-yl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C17H14N4O5/c1-11-8-15(19-26-11)18-16(22)14-6-3-7-20(17(14)23)10-12-4-2-5-13(9-12)21(24)25/h2-9H,10H2,1H3,(H,18,19,22)
• InChI Key： YXTIDPVLGCBPQA-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC([N+]([O-])=O)=C2)C=CC=C1C(NC1C=C(C)ON=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(5-methyl-1,2-oxazol-3-yl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Introduction to N-(5-methyl-1,2-oxazol-3-yl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946332-26-9)

N-(5-methyl-1,2-oxazol-3-yl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide, identified by its CAS number 946332-26-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential therapeutic applications. The presence of multiple pharmacophoric groups makes it a promising candidate for further investigation in drug discovery and development.

The core structure of this compound consists of a dihydropyridine moiety, which is well-known for its role in cardiovascular medications. Specifically, the 1,2-dihydropyridine scaffold is frequently utilized in the development of calcium channel blockers, which are essential in managing conditions such as hypertension and angina pectoris. The incorporation of a 5-methyl-1,2-oxazol-3-yl group into the molecule introduces additional functional diversity, potentially enhancing its binding affinity and selectivity towards specific biological targets.

The substituent 1-(3-nitrophenyl)methyl further contributes to the compound's unique chemical profile. Nitroaromatic groups are known for their ability to modulate enzyme activity and receptor interactions, making them valuable in the design of bioactive molecules. In particular, the nitro group can participate in redox reactions, which may be exploited for therapeutic effects in diseases involving oxidative stress.

The carboxamide functional group at the 3-position of the dihydropyridine ring adds another layer of complexity to the molecule. Carboxamides are commonly found in biologically active compounds due to their ability to form hydrogen bonds and interact with polar residues in proteins. This feature could be leveraged to improve the compound's solubility and bioavailability, crucial factors in drug formulation.

In recent years, there has been growing interest in the development of novel scaffolds that combine multiple pharmacophoric elements to achieve synergistic effects. The structure of N-(5-methyl-1,2-oxazol-3-yl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide aligns well with this trend. Its combination of a dihydropyridine core, an oxazole ring, and a nitrophenyl group positions it as a versatile tool for medicinal chemists exploring new therapeutic avenues.

The potential applications of this compound extend across various therapeutic domains. For instance, its structural features suggest that it may exhibit inhibitory activity against enzymes involved in inflammatory pathways. Given the widespread use of anti-inflammatory drugs, this compound could serve as a lead for developing novel therapeutics for conditions such as rheumatoid arthritis and inflammatory bowel disease.

5-methyl-1,2-oxazol-3-yl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide presents an intriguing challenge due to its complex architecture. Advanced synthetic methodologies are required to construct the desired framework while maintaining high yields and purity. Techniques such as multi-step organic synthesis, including cyclization reactions and nucleophilic substitutions, are likely employed in its preparation. 5-methyl-1,2-oxazol-3-yl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946332-26) strong>) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of pharmacophoric elements makes it a valuable asset in pharmaceutical research. As our understanding of biological mechanisms continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.